10.1039/B304377K | Development of a novel isotype organic heterojunction diode consisting of poly{7-spiro(9-fluorenyl)cyclopentadithiophene} and poly(3-octylthiophene)

Development of a novel isotype organic heterojunction diode consisting of poly{7-spiro(9-fluorenyl)cyclopentadithiophene} and poly(3-octylthiophene)

Journal of Materials Chemistry Pub Date: 2003-08-04 DOI: 10.1039/B304377K

Abstract

The interfacial properties of a novel isotype polymeric heterojunction device consisting of poly(3-octylthiophene) (POT) and poly{7-spiro(9-fluorenyl)cyclopentadithiophene} (PSFT) were studied using current–voltage (I–V) characteristics. The heterojunction diode was fabricated by sequential electrochemical polymerization of the respective monomers onto an indium–tin oxide (ITO) coated glass substrate. Four single layered junctions, ITO/POT/Ca, ITO/PSFT/Ca, ITO/POT/Au and ITO/PSFT/Au, and two double layered heterojunctions, ITO/POT/PSFT/Ca and ITO/POT/PSFT/Au, were constructed. Among these six systems, the ITO/POT/PSFT/Au system gave rectification behavior even after 48 hours and remained stable up to 100 hours.

Share View Original Text

Recommended Literature

[1] Efficient site-specific cleavage of RNA using a terpyridine–copper(II) complex joined to a 2′-O-methyloligonucleotide by a non-flexible linker Chem. Commun., 1999, 45-46 10.1039/A808522F
[2] Inside front cover Soft Matter, 2016,12, 1334-1334 10.1039/C6SM90018F
[3] 6. isoTaxiresinol (3′-demethylisolariciresinol), a new lignan extracted from the heartwood of the English yew, Taxus baccata J. Chem. Soc., 1952, 17-24 10.1039/JR9520000017
[4] Frustrated Lewis pair behavior of a neutral scandium complex† Kejian Chang,Xin XuDalton Trans., 2017,46, 4514-4517 10.1039/C7DT00676D
[5] Enhanced delivery of theranostic liposomes through NO-mediated tumor microenvironment remodeling† Tao Tang,Biao Huang,Feng Liu,Ran Cui,Mingxi Zhang,Taolei SunNanoscale, 2022,14, 7473-7479 10.1039/D2NR01175A
[6] Novel ideas on the equation of state Anatoly I. RusanovMendeleev Commun., 2004,14, 1-6 10.1070/MC2004v014n01ABEH001885
[7] Energy level diagram of HC(NH2)2PbI3 single crystal evaluated by electrical and optical analyses Takeyuki Sekimoto,Michio Suzuka,Tomoyasu Yokoyama,Ryusuke Uchida,Shin’ichi Machida,Takashi Sekiguchi,Kenji KawanoPhys. Chem. Chem. Phys., 2018,20, 1373-1380 10.1039/C7CP07477H
[8] Determining chemical exchange rates of the uracil labile protons by NMR diffusion experiments† Pierre Thureau,Bernard Ancian,Stéphane Viel,André ThévandChem. Commun., 2006, 200-202 10.1039/B513580J
[9] Copper catalyzed N-formylation of α-silyl-substituted tertiary N-alkylamines by air† Yichao Zhao,Lachlan David Bruce,Jianwen JinGreen Chem., 2020,22, 5296-5302 10.1039/D0GC01242D
[10] The use of a sulfonium-based photoacid generator in thiol–ene photopolymers for the controlled activation of transesterification through chemical amplification† Walter Alabiso,Yang Li,Joost Brancart,Guy Van Assche,Elisabeth Rossegger,Sandra SchlöglPolym. Chem., 2024,15, 321-331 10.1039/D3PY01106B

Journal Name：Journal of Materials Chemistry

Research Products

6H-Dibenzo[b,d]pyran-3-ol,6a,7,10,10a-tetrahydro-6,6,9-trimethyl-1-pentyl-, (6aR-trans)- (9CI)

CAS no.: 101565-05-3
Methyl 4-formyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

CAS no.: 175276-49-0
D-Alanine,N-(N-acetylmuramoyl)-, 1'®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)

CAS no.: 1941-66-8
Benzyl-pyridin-2-ylmethyl-amine

CAS no.: 18081-89-5
9H-Fluoren-9-ol,9-(trifluoromethyl)-

CAS no.: 120747-41-3
Benzeneacetic acid, a-amino-3,5-dimethoxy-, (S)- (9CI)

CAS no.: 103889-87-8
2-Ethoxyphenylhydrazine, hydrochloride

CAS no.: 126580-49-2
4-Hydroxy-N-phenylbenzenesulfonamide

CAS no.: 161356-05-4
Benzoic acid,4-[hydroxy[5-(1H-imidazol-1-yl)-2-methylphenyl]methyl]-3,5-dimethyl-, sodiumsalt (1:1)

CAS no.: 104363-98-6
3,4-Bis(octyloxy)benzaldehyde

CAS no.: 131525-50-3